N-Coco alkyltrimethylenediamines
Overview
Description
N-Coco alkyltrimethylenediamines are a class of cationic surfactants that have gained significant attention in scientific research due to their unique properties. These surfactants are commonly used in various industrial applications, such as personal care products, detergents, and agricultural formulations. In recent years, researchers have been studying the potential applications of N-Coco alkyltrimethylenediamines in the field of medicine and biotechnology.
Scientific Research Applications
Biocidal Products
N-Coco alkyltrimethylenediamines have been evaluated for use in biocidal products . These are substances or mixtures intended to destroy, deter, render harmless, or exert a controlling effect on any harmful organism. The biocidal action depends on the active substances contained in the biocidal product .
Disinfectants
These compounds have been specifically evaluated for their use in disinfectants for private and public health areas . This suggests that they may have antimicrobial properties, which could make them useful in a variety of applications, from healthcare to food production .
Research Use
N-Coco alkyltrimethylenediamines are available for research use. While the specific research applications are not detailed, the availability of these compounds for research suggests that they may have a variety of uses in scientific and industrial research.
Reaction Products with Chloroacetic Acid
N-Coco alkyltrimethylenediamines can react with chloroacetic acid to form a product known as Ampholyt . This reaction product has been evaluated for its use in biocidal products .
Potential Health Impact Studies
There is evidence of studies conducted to evaluate the impact of N-Coco alkyltrimethylenediamines on human health . These studies are crucial for understanding the safety and potential health risks associated with these compounds .
Environmental Risk Assessment
N-Coco alkyltrimethylenediamines have been subject to environmental risk assessments . These assessments are important for understanding the potential impact of these compounds on the environment, particularly if they are used in large quantities or released into the environment .
Mechanism of Action
Target of Action
N-Coco alkyltrimethylenediamines primarily target bacterial and fungal cells , as well as reproductive viruses . These microorganisms are the main targets due to their susceptibility to the compound’s action .
Mode of Action
N-Coco alkyltrimethylenediamines function as an amphotheric surfactant , which means they can act as both an acid and a base . They interact with their targets by altering the electrochemical charge while integrating and penetrating into the cell or viral envelope . This results in changes in permeability and irreversible alteration of the structure of the cellular membrane or viral envelope, respectively .
Biochemical Pathways
Given the compound’s mode of action, it can be inferred that it disrupts the normal functioning of the cell membrane or viral envelope, leading to cell death or viral inactivation .
Result of Action
The primary result of the action of N-Coco alkyltrimethylenediamines is the reduction in the number of viable bacterial or fungal cells and reproductive viruses . This is achieved through the disruption of the cell membrane or viral envelope, leading to cell death or viral inactivation .
properties
IUPAC Name |
aminomethyl formate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H5NO2/c3-1-5-2-4/h2H,1,3H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DSJZKVCWSWVJQH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(N)OC=O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H5NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
75.07 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid |
Source
|
| Record name | Amines, N-coco alkyltrimethylenedi- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Product Name |
Aminomethyl formate | |
CAS RN |
61791-63-7 |
Source
|
| Record name | Amines, N-coco alkyltrimethylenedi- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Amines, N-coco alkyltrimethylenedi- | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.057.433 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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